Cas no 31719-76-3 (4-(Phenoxymethyl)benzoic acid)

• Product Name: 4-(Phenoxymethyl)benzoic acid
• CAS No: 31719-76-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00623268
• CID: 322470
• PubChem ID: 737267
• Update Time: 2025-04-19

4-(Phenoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Phenoxymethyl)benzoic acid
• 4-(PHENOXYMETHYL)BENZENECARBOXYLIC ACID
• 4-(Phenoxymethyl)benzoate
• 4-Phenoxymethyl-benzoic acid
• 4-(Phenoxymethyl)-benzoic acid
• 4-(phenoxymethyl)benzoic acid(SALTDATA: FREE)
• 4-Phenoxymethyl-benzoesaeure
• GRBUVHSYBRTCIB-UHFFFAOYSA-N
• CHEBI:195062
• A50637
• MFCD00623268
• 4-(phenoxymethyl)benzenecarboxylic acid, AldrichCPR
• Oprea1_535179
• FT-0638988
• AKOS000104200
• Z54581272
• 4-(phenoxymethyl)benzoicacid
• SCHEMBL1750167
• HMS1783E05
• 4-Phenoxymethylbenzoic Acid
• J-513811
• Oprea1_842399
• 10P-369S
• EN300-05041
• CHEMBL4443020
• 31719-76-3
• A820960
• SY131718
• BDBM50508821
• AB00718384-01
• XH1272
• STL417222
• DB-048093

• MDL： MFCD00623268
• Inchi： 1S/C14H12O3/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13/h1-9H,10H2,(H,15,16)
• InChI Key： GRBUVHSYBRTCIB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 227.070819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.222
• Melting Point: 223-226°C
• Boiling Point: 401.8°Cat760mmHg
• Flash Point: 154.8°C
• PSA: 46.53000
• LogP: 2.96380

4-(Phenoxymethyl)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT